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Compound of Interest

Compound Name: Shikimin

Cat. No.: B1209215

For Researchers, Scientists, and Drug Development Professionals

The reliance on shikimic acid, traditionally sourced from Chinese star anise (lllicium verum), for
the synthesis of the neuraminidase inhibitor oseltamivir (Tamiflu®) has prompted extensive
research into alternative precursors to ensure a stable and cost-effective supply chain. This
guide provides an objective comparison of several promising alternative synthetic routes,
supported by experimental data, to inform strategic decisions in drug development and
manufacturing.

Performance Comparison of Oseltamivir Synthetic
Routes

The following table summarizes key quantitative data for various synthetic pathways to
oseltamivir, starting from alternative precursors. This allows for a direct comparison of their
efficiency in terms of overall yield and the total number of synthetic steps.
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Synthetic Pathways and Experimental Workflows
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The following diagrams illustrate the logical flow of the key transformations for each of the
major alternative synthetic routes to oseltamivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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